Cas no 2742653-53-6 (3-fluoro-1,2-benzothiazole)

• Product Name: 3-fluoro-1,2-benzothiazole
• CAS No: 2742653-53-6
• MF: C₇H₄FNS
• MW: 153.176763534546
• CID: 5867861
• PubChem ID: 129816468
• Update Time: 2025-10-29

3-fluoro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1,2-benzothiazole
• 1,2-Benzisothiazole, 3-fluoro-
• EN300-7445404
• fluorobenzo[d]isothi azole
• 2742653-53-6
• 3-Fluorobenzo[d]isothiazole

• Inchi： 1S/C7H4FNS/c8-7-5-3-1-2-4-6(5)10-9-7/h1-4H
• InChI Key： OBVOKGRBICVGQC-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2)C(F)=N1

Computed Properties

• Exact Mass: 153.00484847g/mol
• Monoisotopic Mass: 153.00484847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 138.9±23.0 °C(Predicted)
• pka: 1.62±0.50(Predicted)

Additional information on 3-fluoro-1,2-benzothiazole

3-Fluoro-1,2-benzothiazole (CAS No. 2742653-53-6): Properties, Applications, and Market Insights

3-Fluoro-1,2-benzothiazole (CAS No. 2742653-53-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, combining a thiazole ring with a fluorine substituent, which enhances its reactivity and biological activity. Researchers and industries are increasingly exploring its potential due to its versatile applications and the growing demand for fluorinated organic compounds in modern chemistry.

The chemical properties of 3-fluoro-1,2-benzothiazole make it a valuable intermediate in synthetic chemistry. Its fluorine atom introduces electron-withdrawing effects, which can significantly alter the compound's reactivity and binding affinity in molecular interactions. This feature is particularly useful in the design of drug candidates and agrochemicals, where fluorine substitution often improves metabolic stability and bioavailability. Recent studies highlight its role in the development of antimicrobial agents and anticancer therapies, aligning with the current focus on novel therapeutic solutions.

In the pharmaceutical industry, 3-fluoro-1,2-benzothiazole derivatives are being investigated for their potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to modulate specific enzymatic pathways has sparked interest in its use as a central nervous system (CNS) drug. Additionally, its application in crop protection chemicals is gaining traction, as fluorinated compounds often exhibit enhanced pesticidal activity with lower environmental impact—a key concern in sustainable agriculture.

The synthesis of 3-fluoro-1,2-benzothiazole typically involves fluorination reactions of precursor molecules, followed by purification steps to achieve high yields. Advanced techniques like flow chemistry and catalyzed cross-coupling are being employed to optimize production efficiency, addressing the growing demand for scalable and cost-effective methods. Researchers are also exploring greener synthetic routes to align with the global push for environmentally friendly chemistry.

Market trends indicate a rising demand for fluorinated benzothiazoles, driven by their expanding applications in life sciences and materials science. The compound's role in electronic materials, such as organic light-emitting diodes (OLEDs), further broadens its commercial potential. As industries seek alternatives to traditional materials, 3-fluoro-1,2-benzothiazole is emerging as a promising candidate due to its tunable electronic properties and stability.

From a regulatory perspective, 3-fluoro-1,2-benzothiazole is subject to standard safety evaluations to ensure compliance with international chemical guidelines. Proper handling and storage protocols are essential, given its reactive nature. However, it is not classified as a hazardous substance under most regulatory frameworks, making it accessible for research and industrial use.

In conclusion, 3-fluoro-1,2-benzothiazole (CAS No. 2742653-53-6) represents a versatile and innovative compound with broad applications across multiple industries. Its unique properties and adaptability position it as a key player in the future of fluorinated chemistry. As research continues to uncover new uses, this compound is poised to play a pivotal role in advancing scientific and technological breakthroughs.